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Compound of Interest

Compound Name: Trimethylgermanium

CAS No.: 1449-63-4

Cat. No.: B074220 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of trimethylgermanium compounds, focusing

on their chemical identifiers, properties, synthesis, and applications, particularly within the

realm of drug discovery and development. As organogermanium chemistry continues to gain

traction for its unique reactivity and potential for creating novel molecular architectures, a

thorough understanding of these foundational reagents is essential.

Core Chemical Identifiers and Properties
While "trimethylgermanium" can refer to the trimethylgermyl functional group, (CH3)3Ge-, the

most common and stable precursors used in synthesis are the trimethylgermanium halides.

Among these, trimethylgermanium chloride is the most frequently utilized.

A less common entry in chemical databases is for trimethylgermanium itself, which may refer

to a transient species or a specific derivative.

Table 1: Key Chemical Identifiers for Trimethylgermanium and its Halide Derivatives
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Table 2: Physicochemical Properties of Trimethylgermanium Halides
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Property
Trimethylgermanium
Chloride

Trimethylgermanium
Bromide

Appearance Clear, colorless liquid[3][8] Colorless liquid

Melting Point -13 °C[3][8] -25 °C[6]

Boiling Point 102 °C[3][8][9] 114 °C[6]

Density 1.24 g/mL at 25 °C[8][10] 1.54 g/mL at 25 °C[6]

Refractive Index n20/D 1.433[8][10] n20/D 1.47[6]

Solubility

Immiscible with water; miscible

with ether, THF, hexane,

benzene, dichloromethane,

and chloroform.[8][10][11]

Not specified, but expected to

be similar to the chloride.

Sensitivity Moisture sensitive.[3][12]
Not specified, but expected to

be moisture sensitive.

Synthesis and Reactivity
Trimethylgermanium halides are versatile reagents in organic and organometallic synthesis.

They serve as the primary source for introducing the trimethylgermyl moiety into organic

molecules.

Synthesis of Trimethylgermanium Chloride
A common laboratory-scale synthesis of trimethylgermanium chloride involves the direct

reaction of germanium tetrachloride with a methylating agent, such as a methyl Grignard

reagent (e.g., methylmagnesium bromide) or methyllithium. The stoichiometry of the reaction

must be carefully controlled to favor the formation of the trimethylated product.

Experimental Protocol: Synthesis of Trimethylgermanium Chloride

Materials:

Germanium tetrachloride (GeCl4)
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Methylmagnesium bromide (CH3MgBr) in a suitable solvent (e.g., diethyl ether or THF)

Anhydrous diethyl ether or THF

Anhydrous hexane

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Schlenk line or glovebox for inert atmosphere operations

Distillation apparatus

Procedure:

Under an inert atmosphere (argon or nitrogen), a solution of germanium tetrachloride in

anhydrous diethyl ether is cooled to 0 °C in an ice bath.

A solution of methylmagnesium bromide (3 equivalents) in diethyl ether is added dropwise to

the stirred germanium tetrachloride solution. The reaction is exothermic and should be

controlled by the rate of addition.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours to ensure complete reaction.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine and dried over anhydrous magnesium

sulfate.

The solvent is removed by distillation at atmospheric pressure.

The crude product is purified by fractional distillation to yield pure trimethylgermanium
chloride.
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Key Reactions and Mechanistic Considerations
The reactivity of trimethylgermanium halides is dominated by the electrophilic nature of the

germanium center and the lability of the germanium-halogen bond. They readily undergo

nucleophilic substitution with a variety of nucleophiles.

Diagram: General Reactivity of Trimethylgermanium Chloride

Reactants

Products

Trimethylgermanium Chloride
(Me3GeCl)

Trimethylgermyl Derivative
(Me3Ge-Nu)

Nucleophilic
Substitution

Chloride Ion (Cl-)

Nucleophile (Nu-)

Click to download full resolution via product page

Caption: Nucleophilic substitution at the germanium center of trimethylgermanium chloride.

Trimethylgermanium chloride can be used as a precursor to germanium-masked dienolates

for regioselective carbon-carbon bond formation, as well as in the formation of germanium

enolates and α-germanate esters for aldol condensation reactions, Peterson-type reactions,

and Claisen rearrangements.[8][11] It is also used as an alkylating agent and a precursor in the

synthesis of Grignard reagents.[8][9][10][11][13]

Applications in Drug Development and Organic
Synthesis
The unique properties of organogermanium compounds, such as their low toxicity compared to

other organometallics like stannanes, have made them attractive for applications in medicinal

chemistry and drug discovery.[8][11]
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Role as Synthetic Tools
The trimethylgermyl group can be used as a directing group or a placeholder in complex

organic syntheses. Its ability to be introduced and subsequently removed under specific

conditions allows for precise control over reaction pathways. For instance, trimethyl(2-

thienyl)germane, prepared from trimethylgermanium chloride, is an important compound in

the development of new materials and chemicals.[8][9][10][11][13]

Germanium in Medicinal Chemistry
The "carbon/silicon/germanium switch" is a concept in medicinal chemistry where replacing a

carbon or silicon atom in a drug molecule with a germanium atom can modulate its biological

activity, metabolic stability, and pharmacokinetic profile.[14] Organogermanium(IV) compounds

have shown a broad spectrum of bioactivity and inherent low toxicity, making them promising

candidates for drug development.[14] The trimethylgermyl group can be incorporated into drug

candidates to fine-tune their properties.

While the direct application of trimethylgermanium chloride in drug formulations is unlikely

due to its reactivity, it serves as a critical building block for synthesizing more complex

organogermanium compounds with potential therapeutic applications.

Safety and Handling
Trimethylgermanium halides are hazardous chemicals and must be handled with appropriate

safety precautions.

Hazards: Trimethylgermanium chloride is a highly flammable liquid and vapor.[12][15] It

causes severe skin burns and eye damage.[12][15] It is also harmful if inhaled, in contact

with skin, or if swallowed.[16]

Handling: Work should be conducted in a well-ventilated fume hood.[16] Personal protective

equipment, including chemical-resistant gloves, safety goggles, and a lab coat, should be

worn.[16] All sources of ignition should be eliminated.[12][15]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[12][16] It

is moisture-sensitive and should be stored under an inert atmosphere.[3][12]
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[16][17]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[16][17]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[16][17]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[17]

Conclusion
Trimethylgermanium compounds, particularly the halides, are indispensable reagents in

modern synthetic chemistry. Their unique reactivity and the favorable toxicological profile of

organogermanium compounds open up new avenues for the design and synthesis of novel

therapeutic agents and advanced materials. A thorough understanding of their properties,

handling requirements, and synthetic applications is crucial for researchers aiming to leverage

the potential of organogermanium chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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